5-bromo-N-[[[oxo(thiophen-2-yl)methyl]hydrazo]-sulfanylidenemethyl]-2-furancarboxamide

• Molecular Formula: C11H8BrN3O3S2
• Molecular Weight: 374.2 g/mol
• IUPAC Name: 5-bromo-N-[(thiophene-2-carbonylamino)carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C11H8BrN3O3S2/c12-8-4-3-6(18-8)9(16)13-11(19)15-14-10(17)7-2-1-5-20-7/h1-5H,(H,14,17)(H2,13,15,16,19)
• InChI Key: NLKORLKZQPZEEI-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)C(=O)NNC(=S)NC(=O)C2=CC=C(O2)Br

Description

5-bromo-N-[[[oxo(thiophen-2-yl)methyl]hydrazo]-sulfanylidenemethyl]-2-furancarboxamide is a member of thiophenes and an aromatic amide.

Scientific Research Applications

Antiprotozoal Agents

Compounds structurally related to 5-bromo-N-[[[oxo(thiophen-2-yl)methyl]hydrazo]-sulfanylidenemethyl]-2-furancarboxamide have been studied for their potential as antiprotozoal agents. For instance, novel dicationic imidazo[1,2-a]pyridines and 5,6,7,8-tetrahydro-imidazo[1,2-a]pyridines demonstrate strong DNA affinities and have shown efficacy against protozoan parasites such as T. b. rhodesiense and P. falciparum, indicating their potential in treating diseases like sleeping sickness and malaria (Ismail et al., 2004).

Chemical Synthesis and Reactions

These compounds have been central to research in chemical synthesis and reactions. Studies have explored convenient synthesis routes and reactions with bromine, leading to the formation of various substituted esters and aldehydes. This research is pivotal for understanding the chemical behavior and potential applications of these compounds in various fields, including material science and pharmaceuticals (Chadwick et al., 1973).

Biological Studies

Biological studies have been conducted on derivatives of this compound, focusing on their structural and antimicrobial properties. These studies involve the synthesis of various derivatives, characterization through spectral studies, and evaluating their biological activities. Such research is crucial in the development of new antimicrobial agents and understanding the structure-activity relationships of these compounds (Karanth et al., 2019).